molecular formula C11H20O5 B8500022 Methyl 8-hydroxy-2-(methoxycarbonyl)octanoate

Methyl 8-hydroxy-2-(methoxycarbonyl)octanoate

Cat. No.: B8500022
M. Wt: 232.27 g/mol
InChI Key: OPRGEKRHMSUWBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 8-hydroxy-2-(methoxycarbonyl)octanoate is a useful research compound. Its molecular formula is C11H20O5 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H20O5

Molecular Weight

232.27 g/mol

IUPAC Name

dimethyl 2-(6-hydroxyhexyl)propanedioate

InChI

InChI=1S/C11H20O5/c1-15-10(13)9(11(14)16-2)7-5-3-4-6-8-12/h9,12H,3-8H2,1-2H3

InChI Key

OPRGEKRHMSUWBT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CCCCCCO)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Iodine (1.0 g, 7.9 mmol) was dissolved in MeOH (100 mL). Compound 15 (4.5 g, 9.5 mmol) was added, and the mixture was stirred at 50° C. for one hour. The reaction mixture was evaporated to dryness. The residue was dissolved in CH2Cl2 and washed with 10% Na2SO3 (40 mL). The organic phase was dried with Na2SO4 and evaporated to dryness. Purification on silica gel (petroleum ether, by 40-60° C./ethyl acetate 10:1→5:3) yielded 1.96 g (89%) of the title compound.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Compound 15
Quantity
4.5 g
Type
reactant
Reaction Step Two
Yield
89%

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